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Compound of Interest

Compound Name: Pop-IN-2

Cat. No.: B12402554

For researchers, scientists, and drug development professionals utilizing capillary
electrophoresis for DNA sequencing and fragment analysis, the proper disposal of
consumables is a critical component of laboratory safety and operational integrity. The term
"Pop-IN-2" is likely a reference to one of the Performance Optimized Polymers (POP™)
manufactured by Applied Biosystems, now part of Thermo Fisher Scientific. These polymers,
including POP-4™ POP-6™, and POP-7™, are used as a separation matrix in genetic
analyzers. While the Safety Data Sheet (SDS) for products such as POP-7™ Polymer indicates
that it is not classified as hazardous, adherence to standard laboratory waste disposal
protocols is essential to ensure a safe and compliant work environment.[1]

Chemical and Safety Data Summary

The following table summarizes the key information for POP-7™ Polymer, which is
representative of the POP™ polymer family. It is crucial to always consult the specific SDS for
the particular POP™ polymer in use, as formulations may vary.
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Property Information Source

POP-7™ (384) Performance

Product Name Optimized Polymer 3500 [1]
Series
Product Code 4393708 [1]

Life Technologies Europe BV
Manufacturer (part of Thermo Fisher [1]

Scientific)

Not Hazardous according to

Hazard Classification Regulation (EC) No 1272/2008  [1]
[CLP]

Environmental Hazards Not Hazardous [1]

Chemical Stability Stable under normal conditions  [1]

Incompatible Materials No information available [1]

Hazardous Decomposition
Not known [1]
Products

Experimental Protocols for Disposal

The disposal of POP™ polymers and associated waste should be conducted in a manner that
minimizes environmental impact and adheres to institutional and local regulations for non-
hazardous laboratory waste.

Protocol for Disposal of Unused and Expired POP™
Polymer
 Verification of Non-Hazardous Status: Confirm from the product-specific Safety Data Sheet

(SDS) that the polymer is not classified as hazardous waste.

o Consult Institutional Guidelines: Review your institution's specific procedures for the disposal
of non-hazardous chemical waste.
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» Original Container: If possible, dispose of the polymer in its original, clearly labeled
container.

o Waste Collection: Place the container in a designated collection area for non-hazardous
chemical waste, to be picked up by the institution's environmental health and safety (EHS)
department or a licensed waste management contractor.

e Avoid Drain Disposal: Do not pour unused or expired polymer down the drain unless
explicitly permitted by your institution's EHS guidelines for this specific chemical. While the
SDS for POP-7™ indicates no special environmental precautions are required, drain
disposal is generally discouraged for polymeric materials to prevent potential issues with
plumbing and wastewater treatment systems.[1]

Protocol for Disposal of Contaminated Materials

Materials that have come into contact with POP™ polymers, such as gloves, absorbent pads,
and empty pouches or bottles, should be disposed of as solid laboratory waste.

o Segregation: Collect all contaminated solid waste in a designated, lined waste container.

o Labeling: Ensure the waste container is clearly labeled as "Non-hazardous Laboratory
Waste" or as per your institution's guidelines.

o Closure: Once the waste container is full, securely close the liner and the container lid.

o Disposal: Dispose of the container according to your institution's procedures for solid
laboratory waste.

Logical Workflow for POP™ Polymer Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of POP™ polymers and associated waste in a laboratory setting.
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Caption: Disposal workflow for POP™ polymers.

By following these procedures and consulting the appropriate safety and institutional
guidelines, researchers can ensure the safe and responsible disposal of POP™ polymers,
contributing to a secure and efficient laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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